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Compound of Interest

Compound Name: N-Butyrylglycine-13C2,15N

Cat. No.: B15540844 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of N-Butyrylglycine-13C2,15N, a stable isotope-labeled compound. While this

compound is not classified as a hazardous substance, adherence to best practices in a

laboratory setting is crucial.

Key Safety and Handling Information
Before proceeding with disposal, it is important to be aware of the general safety precautions

for handling N-Butyrylglycine and its isotopically labeled form. The non-labeled form, N-

Butyrylglycine, is identified as a combustible solid that can cause skin and eye irritation[1][2].

Therefore, appropriate personal protective equipment (PPE), including safety glasses and

gloves, should be worn when handling the compound.

Quantitative Data Summary
For quick reference, the following table summarizes the key identifiers and physical properties

of N-Butyrylglycine. The isotopic labeling with ¹³C₂ and ¹⁵N does not significantly alter these

chemical properties from a safety and disposal standpoint.
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Property Value

Chemical Name N-Butyrylglycine-13C2,15N

Molecular Formula C₆H₁₁NO₃ (for non-labeled)

Appearance Solid

Storage Temperature 2-8°C

Hazard Classifications Skin Irritant 2, Eye Irritant 2

Signal Word Warning

Step-by-Step Disposal Protocol
The recommended disposal procedure for N-Butyrylglycine-13C2,15N involves treating it as a

non-hazardous chemical waste, with the primary recommendation being to engage a licensed

professional waste disposal service[1]. However, for small quantities typically used in research,

general laboratory guidelines for non-hazardous waste can be followed, subject to institutional

policies.

Experimental Protocol for Disposal:

Decontamination of Empty Containers:

Thoroughly rinse the empty container with a suitable solvent, such as water, three times.

Dispose of the rinsate as non-hazardous liquid waste, in accordance with local

regulations.

Deface the label of the empty container to prevent misuse.

The clean, empty container can then be disposed of in the regular laboratory trash.

Disposal of Unused or Waste N-Butyrylglycine-13C2,15N:

Solid Waste: For small quantities of solid N-Butyrylglycine-13C2,15N, it should be

collected in a designated, sealed, and clearly labeled waste container for non-hazardous

chemical waste.
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Liquid Waste (Solutions): If N-Butyrylglycine-13C2,15N is in a solution, it can be

disposed of down the sanitary sewer with copious amounts of water, provided the solution

does not contain any other hazardous materials and complies with local wastewater

regulations[3][4].

Contacting Professional Disposal Services:

For larger quantities or when institutional policy dictates, contact your institution's

Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service to arrange for pickup and disposal[1].

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Butyrylglycine-13C2,15N.
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Disposal Workflow for N-Butyrylglycine-13C2,15N

Start: Assess Waste

Is it an empty container?

Triple rinse with appropriate solvent

Yes

Is it a small quantity of unused/waste chemical?

No

Dispose of rinsate as non-hazardous liquid waste

Deface container label

Dispose of container in regular lab trash

Is it in a non-hazardous solution?

Yes

Large quantity or institutional policy dictates

No

Collect solid in labeled non-hazardous waste container

Dispose via institutional non-hazardous waste stream

No (Solid)

Dispose down sanitary sewer with copious water

Yes

Disposal Complete

Contact Environmental Health & Safety (EHS) or licensed disposal service

Arrange for professional waste disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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